
Introduction: The Role of Deuteration in
Precision Analysis

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Imipramine-d3

CAS No.: 112898-42-7

Cat. No.: B602475

Get Quote

Imipramine-d3 is the deuterium-labeled analogue of Imipramine, a well-established tricyclic

antidepressant.[1] While structurally and pharmacologically similar to its parent compound,

Imipramine-d3 serves a distinct and critical purpose in the scientific community. The strategic

replacement of three hydrogen atoms with their heavier, stable isotope, deuterium, on one of

the N-methyl groups, imparts a specific mass shift without significantly altering its chemical

behavior. This property makes Imipramine-d3 an invaluable tool, primarily utilized as an

internal standard for the highly accurate quantification of Imipramine in complex biological

matrices.[1][2]

This guide provides an in-depth exploration of the physical, chemical, and analytical properties

of Imipramine-d3. It is designed for researchers, analytical chemists, and drug development

professionals who require a comprehensive understanding of this compound for applications in

pharmacokinetics, therapeutic drug monitoring, and metabolic studies.

Chemical Identity and Structural Elucidation
The foundational characteristics of Imipramine-d3 are its molecular structure and associated

identifiers. The deuteration is specifically on one of the terminal N-methyl groups of the
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propylamino side chain.

Caption: Chemical Structure of Imipramine-d3.

Table 1: Chemical Identifiers for Imipramine-d3

Identifier Value Source(s)

IUPAC Name

3-(10,11-dihydro-5H-

dibenzo[b,f]azepin-5-yl)-N-

methyl-N-(methyl-d3)propan-1-

amine

[2]

CAS Number 65100-48-3 (Free Base) [3]

112898-42-7 (Hydrochloride

Salt)
[4][5]

Molecular Formula C₁₉H₂₁D₃N₂ (Free Base) [2][3]

C₁₉H₂₂D₃ClN₂ (HCl Salt) [4]

Molecular Weight 283.43 g/mol (Free Base) [2][3][6][7]

319.89 g/mol (HCl Salt) [4]

Synonyms
Imipramine D3, Imipramine-(N-

methyl-d3)
[2][7]

Physical and Chemical Properties
The physical properties of Imipramine-d3 are nearly identical to those of its non-deuterated

counterpart. The hydrochloride salt is typically used in laboratory settings due to its increased

stability and solubility in aqueous media.

Table 2: Physicochemical Properties of Imipramine-d3 (Hydrochloride Salt)
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Property Value Comments and Source(s)

Physical Form Crystalline Solid
Based on data for Imipramine

HCl.[8]

Appearance White to off-white
Based on data for Imipramine

HCl.[9]

Melting Point ~170-175 °C

Data for Imipramine HCl;

deuteration has a negligible

effect.[9][10][11][12][13]

Boiling Point 160 °C @ 0.1 mm Hg
Data for parent compound free

base.[9][10]

Solubility
Water: Freely soluble (as HCl

salt)
[9][11]

Ethanol, DMSO: ~25 mg/mL [8]

PBS (pH 7.2): ~0.5 mg/mL [8]

Acetone: Sparingly soluble [9][11]

Stability

Stable at pH 4-5. Turns

yellowish/reddish on exposure

to light.

Data for Imipramine HCl.[9]

Storage

Recommended: 2-8°C or

-20°C for long-term storage,

protected from light.

[3][8][14]

Expertise & Experience Insight: The choice of the hydrochloride salt is a deliberate and

common practice in pharmaceutical sciences. The salt form enhances the compound's

stability and aqueous solubility, making it far easier to prepare stock solutions and calibration

standards for analytical assays compared to the free base form.

Spectroscopic and Analytical Characterization
The analytical signature of Imipramine-d3 is defined by the mass shift from its deuteration,

which is readily detectable by mass spectrometry and subtly reflected in NMR spectroscopy.
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Mass Spectrometry (MS)
Mass spectrometry is the primary technique for which Imipramine-d3 is designed. When used

as an internal standard, its +3 Da mass difference allows it to be distinguished from the non-

labeled analyte, while its nearly identical chromatographic retention time and ionization

efficiency ensure reliable correction for experimental variability.

Expected Ionization: In electrospray ionization (ESI) positive mode, Imipramine-d3 will

readily form a protonated molecular ion [M+H]⁺.

Expected m/z:

Analyte (Imipramine): C₁₉H₂₄N₂ (MW: 280.41) → [M+H]⁺ ≈ 281.2

Internal Standard (Imipramine-d3): C₁₉H₂₁D₃N₂ (MW: 283.43) → [M+H]⁺ ≈ 284.2

This clear 3-unit mass difference is ideal for detection using tandem mass spectrometry

(MS/MS) in Multiple Reaction Monitoring (MRM) mode, a highly sensitive and selective

quantification technique.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is used for structural confirmation. While the ¹³C NMR spectrum of Imipramine-d3 is

virtually identical to that of Imipramine, the ¹H NMR spectrum provides definitive proof of

deuteration.

¹H NMR: The key differentiating feature is the signal corresponding to the N-methyl protons.

In Imipramine, this appears as a singlet integrating to 6 protons. In Imipramine-d3, this

signal would be a singlet integrating to only 3 protons, as the signal from the deuterated

methyl group (CD₃) is absent in the ¹H spectrum.

¹³C NMR: The carbon of the deuterated methyl group will show a multiplet with a significantly

lower intensity due to C-D coupling and the absence of the Nuclear Overhauser Effect (NOE)

from attached protons.

Chromatography (HPLC & GC)
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High-Performance Liquid Chromatography (HPLC) is the standard separation technique used

with Imipramine-d3, typically coupled to a mass spectrometer (LC-MS).[15][16]

Typical Column: Reversed-phase columns, such as a C18, are effective for separation.[15]

[16]

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium

formate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is

common.[16]

Causality: The key principle is co-elution. Because deuterium substitution has a minimal

effect on polarity, Imipramine-d3 and Imipramine have virtually identical retention times

under typical reversed-phase HPLC conditions. This co-elution is critical for its function as an

internal standard, as it ensures both compounds experience the same matrix effects at the

same time, leading to accurate correction.

Experimental Protocol: Quantification in Human
Plasma via LC-MS/MS
This section details a representative workflow for the use of Imipramine-d3 as an internal

standard.

Objective: To accurately quantify the concentration of Imipramine in human plasma samples.

Caption: Workflow for Plasma Sample Analysis using an Internal Standard.

Methodology
Preparation of Standards:

Prepare a stock solution of Imipramine-d3 (Internal Standard, IS) in methanol at 1 µg/mL.

Prepare calibration standards by spiking known concentrations of Imipramine (e.g., 1-500

ng/mL) and a fixed concentration of Imipramine-d3 (e.g., 50 ng/mL) into blank human

plasma.

Sample Preparation (Protein Precipitation):
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Trustworthiness: This protocol incorporates a self-validating system. By adding the IS at

the very beginning, any analyte loss during the subsequent extraction and handling steps

will be mirrored by a proportional loss of the IS, ensuring the final analyte/IS ratio remains

constant and the calculated concentration is accurate.

To 100 µL of plasma sample (calibrator, QC, or unknown), add 20 µL of the Imipramine-
d3 IS working solution.

Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins. The acetonitrile disrupts

the hydration shell around proteins, causing them to denature and aggregate.

Vortex vigorously for 1 minute to ensure complete mixing and precipitation.

Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

Carefully transfer the supernatant to a clean tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 water:acetonitrile

with 0.1% formic acid).

LC-MS/MS Analysis:

System: A UHPLC system coupled to a triple quadrupole mass spectrometer.

Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

MS Detection: Electrospray Ionization (ESI) in positive mode. Use Multiple Reaction

Monitoring (MRM) for the following transitions (values are illustrative and must be
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optimized):

Imipramine: Q1: 281.2 → Q3: 86.1

Imipramine-d3: Q1: 284.2 → Q3: 89.1

Expertise Insight: The choice of MRM transitions is critical. The precursor ion (Q1) is the

protonated molecule. The product ion (Q3) is a stable, characteristic fragment. For

Imipramine, the 86.1 m/z fragment corresponds to the dimethylaminopropyl side chain.

For Imipramine-d3, this same fragmentation results in an 89.1 m/z fragment due to the

three deuterium atoms, providing exceptional specificity.

Data Analysis:

Integrate the peak areas for both the Imipramine and Imipramine-d3 MRM transitions.

Calculate the Peak Area Ratio (PAR) = Area(Imipramine) / Area(Imipramine-d3).

Construct a calibration curve by plotting the PAR against the known concentration of the

calibration standards.

Determine the concentration of unknown samples by interpolating their PAR values from

the linear regression of the calibration curve.

Conclusion
Imipramine-d3 is more than just a labeled version of an antidepressant; it is a precision tool

that underpins the reliability of modern bioanalytical science. Its physical and chemical

properties, being nearly identical to the parent drug, allow it to serve as the ideal internal

standard. The discrete mass shift provided by deuterium labeling enables highly selective and

sensitive quantification by mass spectrometry, effectively correcting for variations in sample

preparation and matrix-induced signal suppression or enhancement. A thorough understanding

of its properties and the rationale behind its application is essential for any scientist engaged in

drug metabolism, pharmacokinetics, or clinical diagnostics involving Imipramine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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